Cas no 74162-55-3 (2-ethyl-5-(4-methylpiperazin-1-yl)-4H-thieno[2,3-b][1,4]benzodiazepine)
74162-55-3 structure
Product Name:2-ethyl-5-(4-methylpiperazin-1-yl)-4H-thieno[2,3-b][1,4]benzodiazepine
CAS No:74162-55-3
MF:C18H22N4S
MW:326.459082126617
CID:1766074
PubChem ID:135704100
Update Time:2025-04-21
2-ethyl-5-(4-methylpiperazin-1-yl)-4H-thieno[2,3-b][1,4]benzodiazepine Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-5-(4-methylpiperazin-1-yl)-4H-thieno[2,3-b][1,4]benzodiazepine
- 74162-55-3
- CHEMBL434488
- DTXSID20995621
- 10H-Thieno(2,3-b)(1,4)benzodiazepine, 2-ethyl-5-(4-methyl-1-piperazinyl)-
- 2-Ethyl-5-(4-methyl-1-piperazinyl)-10H-thieno(2,3-b)(1,4)benzodiazepine
- BRN 5615882
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- Inchi: 1S/C18H22N4S/c1-3-13-12-16-18(23-13)20-15-7-5-4-6-14(15)17(19-16)22-10-8-21(2)9-11-22/h4-7,12,20H,3,8-11H2,1-2H3
- InChI Key: SFEGIFUOOUWWJY-UHFFFAOYSA-N
- SMILES: S1C(CC)=CC2=C1NC1C=CC=CC=1C(=N2)N1CCN(C)CC1
Computed Properties
- Exact Mass: 326.15651789g/mol
- Monoisotopic Mass: 326.15651789g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 59.1Ų
2-ethyl-5-(4-methylpiperazin-1-yl)-4H-thieno[2,3-b][1,4]benzodiazepine Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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